Cas no 851714-56-2 (2,6-difluoro-N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)benzamide)

• Product Name: 2,6-difluoro-N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)benzamide
• CAS No: 851714-56-2
• MF: C₂₆H₂₂F₃N₃O₂S
• MW: 497.531995296478
• CID: 6169107
• PubChem ID: 4047964
• Update Time: 2025-05-22

2,6-difluoro-N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)benzamide
• AKOS024587891
• 851714-56-2
• 2,6-difluoro-N-(2-{3-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1H-indol-1-yl}ethyl)benzamide
• SR-01000907340-1
• SR-01000907340
• 2,6-difluoro-N-(2-(3-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
• 2,6-difluoro-N-[2-[3-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide
• F0617-0067

• Inchi： 1S/C26H22F3N3O2S/c27-18-10-8-17(9-11-18)14-31-24(33)16-35-23-15-32(22-7-2-1-4-19(22)23)13-12-30-26(34)25-20(28)5-3-6-21(25)29/h1-11,15H,12-14,16H2,(H,30,34)(H,31,33)
• InChI Key： HOTGVHXNZLSWIL-UHFFFAOYSA-N
• SMILES： S(CC(NCC1C=CC(=CC=1)F)=O)C1=CN(CCNC(C2C(=CC=CC=2F)F)=O)C2C=CC=CC=21

Computed Properties

• Exact Mass: 497.13848261g/mol
• Monoisotopic Mass: 497.13848261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 699
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 88.4Ų

Additional information on 2,6-difluoro-N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)benzamide

851714-56-2: A Comprehensive Overview of 2,6-Difluoro-N-(2-{3-({(4-Fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)benzamide

The compound with CAS No. 851714-56-2, commonly referred to as 2,6-difluoro-N-(2-{3-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1H-indol-1-yl}ethyl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple functional groups, including fluorinated benzamide derivatives and indole moieties, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 851714-56-2 is characterized by a benzamide core with two fluorine atoms at the 2 and 6 positions, which are known to enhance the molecule's stability and bioavailability. The indole ring system, a key structural component, is further substituted with a sulfanyl group linked to a carbamoylmethyl moiety derived from a 4-fluorophenyl group. This intricate architecture suggests potential applications in drug design, particularly in targeting specific biological pathways or receptors.

Recent studies have highlighted the potential of 851714-56-2 as a lead compound in the development of new pharmaceuticals. Researchers have focused on its ability to modulate key enzymes and receptors involved in various disease states, including cancer and neurodegenerative disorders. For instance, investigations into its interaction with histone deacetylases (HDACs) have revealed promising results, indicating its potential as an epigenetic therapeutic agent.

The synthesis of 851714-56-2 involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of fluorine atoms at specific positions requires precise control over reaction conditions to ensure high yields and purity. Similarly, the construction of the indole-sulfanyl-carbamoylmethyl fragment demands expertise in cross-coupling reactions and peptide coupling methodologies.

In terms of pharmacokinetics, 851714-56-2 has demonstrated favorable properties in preclinical studies, including good absorption and moderate clearance rates. These attributes make it a strong candidate for further development into orally bioavailable drugs. Additionally, its selectivity profile has been optimized through iterative rounds of medicinal chemistry optimization, reducing off-target effects and enhancing its therapeutic index.

One area of active research involving 851714-56-2 is its application in targeted therapies for cancer. By leveraging its ability to inhibit specific oncogenic signaling pathways, researchers are exploring its potential as a next-generation anticancer agent. Early-stage clinical trials have shown encouraging results, with the compound exhibiting potent antiproliferative activity against various cancer cell lines while maintaining acceptable safety profiles.

Beyond oncology, 851714-56-2 has also been investigated for its potential in treating central nervous system disorders. Its ability to cross the blood-brain barrier and interact with neurotransmitter systems has positioned it as a promising candidate for neuroprotective therapies. Ongoing studies are focusing on its efficacy in models of Alzheimer's disease and Parkinson's disease, with preliminary data suggesting neuroprotective effects.

The development of 851714-56_ underscores the importance of interdisciplinary collaboration in modern drug discovery. By integrating insights from synthetic chemistry, pharmacology, and computational modeling, researchers are able to refine this compound's properties and unlock its full therapeutic potential.